Cas no 1274948-43-4 (3-(4-Bromophenyl)-5-(hydroxyimino)-7-propyl-6,7,8-trihydrocinnoline)

• Product Name: 3-(4-Bromophenyl)-5-(hydroxyimino)-7-propyl-6,7,8-trihydrocinnoline
• CAS No: 1274948-43-4
• MF: C₁₇H₁₈BrN₃O
• MW: 360.248322963715
• CID: 5012212
• Update Time: 2023-08-25

3-(4-Bromophenyl)-5-(hydroxyimino)-7-propyl-6,7,8-trihydrocinnoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMOPHENYL)-5-(HYDROXYIMINO)-7-PROPYL-6,7,8-TRIHYDROCINNOLINE
• N-[(5E)-3-(4-bromophenyl)-7-propyl-5,6,7,8-tetrahydrocinnolin-5-ylidene]hydroxylamine
• 3-(4-Bromophenyl)-5-(hydroxyimino)-7-propyl-6,7,8-trihydrocinnoline

• Inchi： 1S/C17H18BrN3O/c1-2-3-11-8-16-14(17(9-11)21-22)10-15(19-20-16)12-4-6-13(18)7-5-12/h4-7,10-11,22H,2-3,8-9H2,1H3/b21-17+
• InChI Key： WLPLAFLTSSMRAN-HEHNFIMWSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC2/C(/CC(CCC)CC=2N=N1)=N/O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 4.1
• Topological Polar Surface Area: 58.4